Cas no 5128-43-8 (5,7-Diacetoxy-3,4',8-trimethoxyflavone)

• Product Name: 5,7-Diacetoxy-3,4',8-trimethoxyflavone
• CAS No: 5128-43-8
• MF: C₂₂H₂₀O₉
• MW: 428.388807296753
• CID: 836802
• PubChem ID: 13916287
• Update Time: 2025-04-19

5,7-Diacetoxy-3,4',8-trimethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 3,8-Dimethoxy-2-(4-methoxyphenyl)-4-oxo-4H-chromene-5,7-diyl diacetate
• 5,7-Diacetoxy-3,4',8-trimethoxyflavone
• 2-oxo-3-(pyridin-3-yl)-2H-chromene-5,7-diyl diacetate
• 3-O-Methyl-prudomestin-diacetat
• 5,7-Diacetoxy-3-(3-pyridyl)coumarin
• 5,7-Diacetoxy-3,8,4'-trimethoxy-flavon
• 5,7-Diacetoxy-3,8-dimethoxy-2-(4-methoxy-phenyl)-chromen-4-on
• 5,7-diacetoxy-3,8-dimethoxy-2-(4-methoxy-phenyl)-chromen-4-one
• 5,7-dihydroxy-3,4',8-trimethoxyflavone diacetate
• AC1L2LZT
• BRN 1090479
• COUMARIN, 5,7-DIHYDROXY-3-(3-PYRIDYL)-, DIACETATE
• CTK8J9748
• LS-55176
• 5128-43-8
• 5,7-Diacetoxy-3,8,4/'-trimethoxyflavone
• FS-9949
• AKOS022184703
• [7-acetyloxy-3,8-dimethoxy-2-(4-methoxyphenyl)-4-oxochromen-5-yl] acetate
• B0005-143316
• [ "" ]

• Inchi： 1S/C22H20O9/c1-11(23)29-15-10-16(30-12(2)24)20(27-4)21-17(15)18(25)22(28-5)19(31-21)13-6-8-14(26-3)9-7-13/h6-10H,1-5H3
• InChI Key： PKVJLPXCFDHGEY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=C(C(C2C(=CC(=C(C1=2)OC)OC(C)=O)OC(C)=O)=O)OC

Computed Properties

• Exact Mass: 428.11073221g/mol
• Monoisotopic Mass: 428.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 599.1±50.0 °C at 760 mmHg
• Flash Point: 260.3±30.2 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

5,7-Diacetoxy-3,4',8-trimethoxyflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone